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Compound of Interest

Compound Name: Eprodisate (disodium)

Cat. No.: B15146340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Eprodisate Disodium

stock solutions for use in cell culture experiments. Eprodisate Disodium is a small molecule

inhibitor of amyloid A (AA) fibrillogenesis, making it a valuable tool for research into diseases

such as AA amyloidosis.

Physicochemical and Solubility Data
A clear understanding of the physicochemical properties of Eprodisate Disodium is crucial for

accurate and reproducible experimental results. The table below summarizes key quantitative

data.

Property Value Source(s)

Molecular Weight 248.19 g/mol [1]

Appearance White to off-white solid [1]

Solubility in Water 50 mg/mL (201.46 mM) [1]

Solubility in DMSO Insoluble

Solubility in Ethanol Insoluble
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Experimental Protocols
Preparation of a 100 mM Eprodisate Disodium Stock
Solution
This protocol describes the preparation of a 100 mM sterile stock solution of Eprodisate

Disodium in cell culture grade water.

Materials:

Eprodisate Disodium powder

Sterile, cell culture grade water (e.g., nuclease-free, endotoxin-free)[2][3][4][5][6]

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringes

Calibrated analytical balance

Vortex mixer

Sterile, nuclease-free microcentrifuge tubes for aliquoting

Procedure:

Calculate the required mass of Eprodisate Disodium:

To prepare 10 mL of a 100 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 248.19 g/mol = 0.24819 g

Therefore, weigh out approximately 248.2 mg of Eprodisate Disodium powder.

Dissolution:
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Aseptically transfer the weighed Eprodisate Disodium powder into a sterile conical tube.

Add a portion of the sterile, cell culture grade water to the tube (e.g., 8 mL).

Vortex the tube thoroughly until the powder is completely dissolved. The solution should

be clear and colorless. If necessary, gentle warming in a 37°C water bath can aid

dissolution.

Volume Adjustment:

Once fully dissolved, add sterile, cell culture grade water to bring the final volume to 10

mL.

Mix the solution gently but thoroughly by inverting the tube several times.

Sterilization:

Draw the Eprodisate Disodium solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter-sterilize the solution into a new sterile conical tube. This is a critical step to ensure

the sterility of the stock solution for cell culture use.[1]

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 100 µL or 500 µL)

in sterile, nuclease-free microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Working Concentrations for Cell Culture
The optimal working concentration of Eprodisate Disodium will vary depending on the cell type

and the specific experimental design. Based on in vitro fibrillogenesis assays, which provide a

relevant starting point for cell-based experiments, a typical concentration range to explore
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would be between 10 µM and 100 µM. It is recommended to perform a dose-response

experiment to determine the optimal concentration for your specific cell line and assay.

Diagrams

Workflow for Preparing Eprodisate Disodium Stock Solution
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Caption: Workflow for preparing sterile eprodisate disodium stock solution.

Proposed Mechanism of Eprodisate Disodium Action
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Caption: Eprodisate disodium's proposed mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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